N-(2,5-dimethylbenzyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
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Description
N-(2,5-dimethylbenzyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.
Scientific Research Applications
Insecticidal and Antibacterial Potential
A study by Deohate and Palaspagar (2020) explored the synthesis of pyrimidine-linked pyrazole heterocyclics, related to the compound , using microwave irradiative cyclocondensation. These compounds were evaluated for their insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms. This research highlights the potential use of such compounds in developing new insecticides and antibacterial agents (Deohate & Palaspagar, 2020).
Antioxidant Activity
Kotaiah et al. (2012) synthesized a series of N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives and evaluated their in vitro antioxidant activity. Compounds with electron-donating substituents showed significant radical scavenging activity, suggesting the potential of these derivatives as antioxidants (Kotaiah et al., 2012).
Antifungal Effects
Jafar et al. (2017) investigated the antifungal effects of some 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine derivatives, including compounds structurally related to the one . The compounds exhibited significant antifungal properties against Aspergillus terreus and Aspergillus niger, highlighting their potential as antifungal agents (Jafar et al., 2017).
Anticancer Activity
Abdellatif et al. (2014) synthesized pyrazolo[3,4-d]pyrimidin-4-ones and evaluated their antitumor activity on the MCF-7 human breast adenocarcinoma cell line. Compounds, particularly 3,6-dimethyl-5-(4-nitrobenzylideneamino)-1-phenyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one, displayed potent inhibitory activity, suggesting their application in cancer research (Abdellatif et al., 2014).
Antimicrobial Evaluation
Sirakanyan et al. (2021) synthesized new cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidin-7-amines and studied their antimicrobial properties. Some compounds showed pronounced antimicrobial activity, demonstrating the potential of such derivatives in developing new antimicrobial drugs (Sirakanyan et al., 2021).
properties
IUPAC Name |
N-[(2,5-dimethylphenyl)methyl]-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O/c1-10-4-5-11(2)13(6-10)7-18-15-14(8-17-9-19-15)16-20-12(3)21-22-16/h4-6,8-9H,7H2,1-3H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWJLPRSCUSGJGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CNC2=NC=NC=C2C3=NC(=NO3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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